Cas no 204913-01-9 (Tert-butyl N-(3-acetylcyclopentyl)carbamate)

• Product Name: Tert-butyl N-(3-acetylcyclopentyl)carbamate
• CAS No: 204913-01-9
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• MDL: MFCD30489490
• CID: 2359914
• PubChem ID: 24744996
• Update Time: 2025-10-14

Tert-butyl N-(3-acetylcyclopentyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 1-[(3S,1R)-3-N-BOC-aminocyclopentyl]-1-ethanone
• TERT-BUTYL N-(3-ACETYLCYCLOPENTYL)CARBAMATE
• tert-Butyl ((1S,3R)-3-acetylcyclopentyl)carbamate
• CS-M3741
• tert-butyl N-[(1S,3R)-3-acetylcyclopentyl]carbamate
• 1,1-Dimethylethyl N-[(1S,3R)-3-acetylcyclopentyl]carbamate
• Carbamic acid, (3-acetylcyclopentyl)-, 1,1-dimethylethyl ester, (1S-cis)-
• SCHEMBL13337688
• EN300-5896515
• CS-15342
• C13307
• 1-((3S,1R)-3-tert-Butoxycarbonyl-aminocyclopentyl)-1-ethanone
• Z3016218785
• DTXSID201192476
• AKOS030528065
• tert-Butyl((1S,3R)-3-acetylcyclopentyl)carbamate
• rac-tert-butyl N-[(1R,3S)-3-acetylcyclopentyl]carbamate
• 204913-01-9
• Tert-butyl N-(3-acetylcyclopentyl)carbamate

• MDL： MFCD30489490
• Inchi： 1S/C12H21NO3/c1-8(14)9-5-6-10(7-9)13-11(15)16-12(2,3)4/h9-10H,5-7H2,1-4H3,(H,13,15)
• InChI Key： GUXURKSRCUGCCA-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CCC(C(C)=O)C1)=O

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4
• XLogP3: 1.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Tert-butyl N-(3-acetylcyclopentyl)carbamate

Comprehensive Overview of Tert-butyl N-(3-acetylcyclopentyl)carbamate (CAS No. 204913-01-9)

Tert-butyl N-(3-acetylcyclopentyl)carbamate (CAS No. 204913-01-9) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This compound, often referred to by its systematic name or CAS number, plays a pivotal role in the synthesis of bioactive molecules. Its unique structure, featuring a tert-butyl carbamate group and a 3-acetylcyclopentyl moiety, makes it a valuable intermediate in medicinal chemistry. Researchers frequently explore its applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

The growing interest in Tert-butyl N-(3-acetylcyclopentyl)carbamate is driven by its versatility in organic synthesis. Recent trends in the pharmaceutical industry highlight the demand for high-purity intermediates, and this compound fits perfectly into this niche. Its CAS number, 204913-01-9, is often searched in scientific databases, reflecting its relevance in current research. Additionally, the compound's stability and solubility properties make it a preferred choice for high-throughput screening and combinatorial chemistry applications.

One of the most frequently asked questions about Tert-butyl N-(3-acetylcyclopentyl)carbamate revolves around its synthetic pathways. The compound is typically synthesized via N-protection reactions involving tert-butyl dicarbonate and 3-acetylcyclopentylamine. This method ensures high yield and purity, which are critical for downstream applications. Another common query concerns its storage conditions; the compound is best preserved in a cool, dry environment under inert gas to prevent degradation.

In the context of green chemistry, Tert-butyl N-(3-acetylcyclopentyl)carbamate has garnered attention due to its potential for sustainable synthesis. Researchers are exploring eco-friendly catalysts and solvent-free reactions to produce this intermediate, aligning with global efforts to reduce chemical waste. This aligns with the increasing popularity of searches like "green synthesis of carbamates" and "sustainable pharmaceutical intermediates," indicating a shift toward environmentally conscious practices in the industry.

The compound's role in peptide chemistry is another area of interest. Its tert-butyloxycarbonyl (Boc) group is a cornerstone in peptide protection strategies, enabling the synthesis of complex biomolecules. This application is particularly relevant in the development of therapeutic peptides, a rapidly expanding field in drug discovery. Searches related to "Boc-protected amines" and "peptide synthesis intermediates" often lead to discussions about this compound, underscoring its importance in modern biochemistry.

From a commercial perspective, Tert-butyl N-(3-acetylcyclopentyl)carbamate is available in various grades, including research-grade and GMP-grade, catering to diverse industrial needs. Suppliers frequently highlight its low impurity profile and batch-to-batch consistency, which are critical for regulatory compliance in pharmaceutical manufacturing. The compound's CAS number, 204913-01-9, is a key identifier in procurement databases, ensuring accurate sourcing for global buyers.

In summary, Tert-butyl N-(3-acetylcyclopentyl)carbamate (CAS No. 204913-01-9) is a multifaceted compound with significant applications in drug development and organic synthesis. Its relevance to contemporary research topics like green chemistry, peptide therapeutics, and high-purity intermediates ensures its continued prominence in scientific literature. As the demand for innovative chemical solutions grows, this compound remains a cornerstone in the toolkit of researchers and industrial chemists alike.